Cas no 2101332-43-6 (tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate
• CAS No: 2101332-43-6
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD31693612
• CID: 4773864
• Update Time: 2026-02-26

tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,5R)-3-amino-5-hydroxypiperidine-1-carboxylate
• (3R,5R)-3-Amino-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
• SB33625
• t-Butyl (3R,5R)-3-amino-5-hydroxypiperidine-1-carboxylate
• (3R,5R)-tert-Butyl 3-amino-5-hydroxypiperidine-1-carboxylate
• Rel-tert-butyl (3R,5R)-3-amino-5-hydroxypiperidine-1-carboxylate
• (3R,5R)-3-Amino-5-hydroxypiperidine-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid, 3-amino-5-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel-
• tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate
• trans-3-Amino-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD31693612
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-7(11)4-8(13)6-12/h7-8,13H,4-6,11H2,1-3H3/t7-,8-/m1/s1
• InChI Key： IZVUMRPAZPCMTK-HTQZYQBOSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: -0.2
• Topological Polar Surface Area: 75.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate

Introduction to tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate (CAS No. 2101332-43-6)

tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate, a compound with the CAS number 2101332-43-6, is a versatile intermediate in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, an amino group, and a hydroxyl group, all of which contribute to its potential therapeutic applications. The tert-butyl group provides additional stability and solubility properties, making it an attractive candidate for various chemical and biological studies.

The chemical structure of tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate can be represented as follows: [C₁₀H₁₉N₂O₃]. The compound is synthesized through a series of well-defined chemical reactions, including the protection of the amino group, the introduction of the hydroxyl group, and the final tert-butylation step. These synthetic pathways are crucial for ensuring the purity and consistency of the final product, which is essential for both research and industrial applications.

In recent years, tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate has gained significant attention due to its potential as a building block for the development of novel drugs. The piperidine ring is a common motif in many bioactive molecules, and its presence in this compound suggests that it could be used to modulate various biological targets. For instance, studies have shown that compounds with similar structures can act as potent inhibitors of specific enzymes or receptors, making them valuable tools in drug discovery and development.

The hydroxyl group in tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate adds another layer of complexity to its chemical properties. This functional group can participate in hydrogen bonding and other intermolecular interactions, which can influence the compound's solubility, stability, and biological activity. Additionally, the hydroxyl group can be readily modified through various chemical reactions, such as esterification or etherification, to create a wide range of derivatives with different pharmacological profiles.

The amino group in tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate is another key feature that contributes to its versatility. Amino groups are known to form hydrogen bonds and can participate in various chemical reactions, such as acylation or alkylation. These reactions can be used to introduce additional functional groups or modify the existing ones, thereby fine-tuning the compound's properties for specific applications.

In terms of its biological activity, tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate has shown promising results in several preclinical studies. For example, it has been evaluated for its potential as an inhibitor of certain kinases involved in cancer signaling pathways. Kinase inhibitors are a class of drugs that have revolutionized cancer therapy by targeting specific enzymes that drive tumor growth and progression. The ability of tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate to modulate kinase activity makes it a promising lead compound for further development.

Beyond cancer research, tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate has also been explored for its potential in neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function and structure. Compounds that can protect neurons from damage or promote their survival are highly sought after in this field. Preliminary studies have indicated that tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate may have neuroprotective properties, although more research is needed to fully understand its mechanisms of action.

The synthesis and characterization of tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate have been extensively documented in scientific literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques to confirm the identity and purity of the compound. These analytical methods provide detailed information about the molecular structure and help ensure that the synthesized product meets the required standards for use in research and development.

In addition to its potential therapeutic applications, tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate is also used as a reference standard in analytical chemistry. Its well-defined structure and high purity make it an ideal candidate for calibrating analytical instruments and validating analytical methods. This application is particularly important in quality control processes in pharmaceutical manufacturing, where accurate measurements are critical for ensuring product safety and efficacy.

The environmental impact of chemicals like tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate is another area of growing interest. As part of responsible chemical management practices, researchers are increasingly focusing on understanding the environmental fate and behavior of these compounds. Studies on biodegradability, ecotoxicity, and environmental persistence are essential for assessing the potential risks associated with their use and disposal.

In conclusion, tert-butyl trans-3-amino-5-hydroxypiperidine-1-carboxylate (CAS No. 2101332-43-6) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for developing novel drugs targeting cancer, neurodegenerative diseases, and other conditions. Ongoing research continues to uncover new applications and properties of this compound, highlighting its importance in both academic and industrial settings.